Cas no 2097998-29-1 (3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097998-29-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5727105
• PubChem ID: 122239087
• Update Time: 2025-10-30

3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2097998-29-1
• 3-cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS040812064
• F1967-7343
• 3-cyclopropyl-6-pentan-3-yl-1H-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-cyclopropyl-6-(1-ethylpropyl)-
• 3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H18N2O2/c1-3-8(4-2)10-7-11(15)14(9-5-6-9)12(16)13-10/h7-9H,3-6H2,1-2H3,(H,13,16)
• InChI Key： RLMVMUXIWADRLD-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C1CC1)=O)C(CC)CC

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• pka: 9.71±0.40(Predicted)

Additional information on 3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview

The compound 3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by the CAS number 2097998-29-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydropyrimidine derivatives, which have garnered considerable attention in recent years due to their versatile properties and promising biological activities. The molecule's structure is characterized by a tetrahydropyrimidine ring system with two substituents: a cyclopropyl group at position 3 and a pentan-3-yl group at position 6. These substituents contribute to the compound's unique physicochemical properties and functional versatility.

The synthesis of 3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a series of carefully designed organic reactions. Researchers have employed various strategies to construct the tetrahydropyrimidine ring system, including the use of dipeptide-derived precursors and microwave-assisted synthesis techniques. The cyclopropyl group is introduced through alkylation or coupling reactions, while the pentan-3-yl group is typically added via alkylation or Friedel-Crafts alkylation. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound for both research and industrial applications.

The structural features of 3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione make it an attractive candidate for various applications. In the field of drug discovery, this compound has shown potential as a lead molecule for developing novel therapeutics targeting various diseases. For instance, studies have demonstrated its ability to modulate key enzymes involved in metabolic disorders and neurodegenerative diseases. The cyclopropyl group contributes to the molecule's lipophilicity and stability, while the pentan-3-yl group enhances its bioavailability and pharmacokinetic properties.

In addition to its pharmaceutical applications, 3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also found utility in materials science. Its rigid tetrahydropyrimidine ring system makes it suitable for use as a building block in constructing advanced materials such as polymers and nanomaterials. Recent research has explored its potential as a precursor for synthesizing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The biological evaluation of 3-Cyclopropyl-6-(pentan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,dione has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress pathways. Furthermore, preliminary animal studies suggest that this compound may possess anti-inflammatory and antioxidant properties with minimal adverse effects. These findings highlight its potential as a candidate for developing novel therapeutic agents targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The development of efficient analytical methods for characterizing 3-Cyclopropyl-pentan-related compounds has been another area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. Recent advancements in chiral chromatography have enabled enantiomeric resolution of this compound's stereoisomers during purification processes.

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